N-cyclopropyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-cyclopropyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C12H13NO3/c14-12(13-9-2-3-9)8-1-4-10-11(7-8)16-6-5-15-10/h1,4,7,9H,2-3,5-6H2,(H,13,14)
• InChI Key: WMFVOPOLLRHCBL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CC3=C(C=C2)OCCO3
• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol

Description

N-cyclopropyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide, also known as CPDBC, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. CPDBC is a cyclic amide that has a unique structure, which makes it a promising candidate for drug development and other scientific research applications. In

Mechanism of Action

The mechanism of action of N-cyclopropyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide is not fully understood, but research suggests that it may act as an inhibitor of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation. Additionally, this compound has been shown to bind to the serotonin transporter, which may have implications for the treatment of depression and anxiety disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In animal studies, this compound has been shown to have anti-inflammatory, analgesic, and antitumor effects. Additionally, this compound has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of N-cyclopropyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide for lab experiments is its unique structure, which makes it a promising candidate for drug development. Additionally, this compound has been shown to have a number of biological effects, which makes it a useful tool for studying various physiological processes. However, the synthesis of this compound is a complex process that requires specialized equipment and expertise, which may limit its availability for some researchers.

Future Directions

There are a number of future directions for research on N-cyclopropyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide. One area of research is the development of this compound as a drug candidate for the treatment of various diseases. Additionally, research is needed to better understand the mechanism of action of this compound and its potential applications in various fields. Finally, research is needed to develop new and improved synthesis methods for this compound, which may increase its availability for scientific research.

Synthesis Methods

The synthesis of N-cyclopropyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide involves the reaction of cyclopropane carboxylic acid with 1,2-methylenedioxybenzene in the presence of a Lewis acid catalyst. The resulting product is then treated with ammonia to obtain the final compound. The synthesis of this compound is a complex process that requires expertise and specialized equipment.

Scientific Research Applications

N-cyclopropyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been the subject of scientific research due to its potential applications in various fields. One of the most promising applications of this compound is in the field of drug development. This compound has been shown to have potential as a drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders.